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Compound of Interest

Compound Name: 1-Octyne

Cat. No.: B150090 Get Quote

An In-depth Technical Guide on the Safe Handling and Use of 1-Octyne

Foreword
1-Octyne is a cornerstone of modern organic synthesis, finding critical applications in fields

ranging from pharmaceutical development to materials science. Its utility, primarily derived from

the high reactivity of its terminal alkyne functional group, is paralleled by significant safety

considerations. This guide is crafted for the discerning researcher, scientist, and drug

development professional. It moves beyond a mere recitation of safety data, aiming to provide

a deeper, mechanistic understanding of the hazards associated with 1-Octyne and the

rationale behind the recommended safety protocols. Our objective is to empower you, the

scientist, with the knowledge to not only handle this valuable reagent safely but also to make

informed decisions that ensure the integrity of your experiments and the well-being of your

laboratory team.

Physicochemical Characteristics and Reactivity
Profile of 1-Octyne
A foundational understanding of 1-Octyne's physical and chemical properties is the first

principle of its safe handling. These properties dictate its behavior under various laboratory

conditions and inform the necessary control measures.

Table 1: Key Physicochemical Properties of 1-Octyne

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b150090?utm_src=pdf-interest
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₄ [1]

Molecular Weight 110.20 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Sharp, ethereal, sweet [2][3]

Boiling Point 127-128 °C (261-262 °F) [2]

Melting Point -80 °C (-112 °F) [2]

Flash Point 16 °C (61 °F) - closed cup [2]

Density 0.747 g/mL at 25 °C

Vapor Pressure 13.6 mmHg at 20 °C [1]

Water Solubility 0.024 g/L [2]

The most salient feature of 1-Octyne from a safety perspective is its low flash point of 16°C.

This classifies it as a highly flammable liquid (GHS Category 2), capable of igniting at typical

ambient laboratory temperatures[1]. Its vapors are heavier than air and can travel considerable

distances to an ignition source, leading to a "flashback" event[2].

Chemically, the terminal alkyne is a high-energy functional group. This reactivity, while

synthetically useful, is also the source of specific hazards:

Peroxide Formation: Prolonged exposure to atmospheric oxygen can lead to the formation of

explosive peroxide compounds. This is a critical consideration, especially when heating or

distilling 1-Octyne. The presence of peroxides can lower the energy of activation for

explosive decomposition.

Acetylide Formation: The acidic proton on the terminal alkyne can be abstracted by strong

bases or react with certain metals, notably copper, silver, and mercury, to form highly

unstable and shock-sensitive acetylides.
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A thorough risk assessment is a prerequisite for any procedure involving 1-Octyne. The

hazards can be broadly categorized into physical and health-related risks.

2.1. Physical Hazards

Flammability: The primary physical hazard is the risk of fire and explosion. Vapors can form

explosive mixtures with air within a lower explosive limit of 0.8%[2][4]. All potential ignition

sources—open flames, hot plates, static discharge, and non-intrinsically safe electrical

equipment—must be rigorously excluded from the handling area[5].

Reactivity: As previously mentioned, the potential for forming explosive peroxides and metal

acetylides is a significant concern. Violent reactions can also occur with strong oxidizing

agents[2].

2.2. Health Hazards

Exposure to 1-Octyne can have serious health consequences. The primary routes of exposure

are inhalation, skin contact, eye contact, and ingestion.

Aspiration Hazard: 1-Octyne is classified as an Aspiration Hazard Category 1 substance[1].

If liquid 1-Octyne is swallowed and then enters the lungs (aspiration), it can cause severe

lung damage, chemical pneumonitis, and may be fatal[1][2]. This is a critical consideration in

first aid procedures following ingestion.

Inhalation: Inhalation of vapors can irritate the respiratory tract. High concentrations may

lead to central nervous system (CNS) depression, with symptoms including dizziness,

drowsiness, headache, and nausea[6][7].

Skin Contact: The substance can cause skin irritation[2]. Being a lipophilic solvent, it can

defat the skin, leading to dryness, cracking, or dermatitis with repeated exposure[8].

Eye Contact: Direct contact with the liquid or high concentrations of vapor will cause eye

irritation[2].

Protocols for Safe Handling and Engineering
Controls
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A multi-tiered approach, prioritizing engineering and administrative controls over personal

protective equipment (PPE), is essential for mitigating the risks associated with 1-Octyne.

3.1. Engineering Controls: The First Line of Defense

Chemical Fume Hood: All manipulations of 1-Octyne must be performed within a certified

chemical fume hood to control vapor inhalation and contain potential spills or fires[9].

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of

flammable vapors[10].

Grounding and Bonding: To prevent the buildup of static electricity, which can act as an

ignition source, all metal containers and transfer equipment must be properly grounded and

bonded[5][9].

Inert Atmosphere: For reactions sensitive to air or for prolonged storage after opening,

handling under an inert atmosphere (e.g., nitrogen or argon) is best practice to prevent

peroxide formation.

3.2. Standard Operating Procedure (SOP) for Handling 1-Octyne

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Clear the work area of all unnecessary equipment and ignition sources.

Assemble and ground all necessary apparatus.

Verify the location and functionality of the nearest safety shower, eyewash station, and

appropriate fire extinguisher (Type B: dry chemical, foam, or CO₂).

Donning PPE:

Wear a flame-retardant laboratory coat.

Don chemical splash goggles and a face shield if there is a significant splash risk.
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Wear chemically resistant gloves (nitrile or neoprene are generally suitable, but always

check manufacturer compatibility data)[5].

Dispensing:

Before use, especially with older containers, check for the presence of peroxides using

peroxide test strips.

When transferring, use a grounded pump or cannula. If pouring, ensure both the source

and receiving containers are bonded and grounded. Pour slowly to minimize splashing

and static generation.

Keep containers tightly closed when not in use.

Post-Handling:

Wipe down the work surface.

Properly dispose of any contaminated materials as hazardous waste.

Remove gloves using a technique that avoids skin contact and wash hands thoroughly.

Personal Protective Equipment (PPE): The Final
Barrier
While engineering controls are primary, appropriate PPE is mandatory to protect against

residual risks.
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PPE for 1-Octyne Handling Body Protection

Flame-Retardant Lab Coat

Hand Protection

Nitrile or Neoprene Gloves
(Chemically Resistant)

Eye/Face Protection

Chemical Splash Goggles
(Mandatory)

Respiratory Protection

Air-Purifying Respirator
(For Spills/High Concentrations)

Face Shield
(For Splash Hazard)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for 1-Octyne.

Storage and Waste Management
5.1. Storage Protocols

Location: Store in a dedicated, well-ventilated flammable liquids cabinet, away from heat and

direct sunlight[5].

Container Integrity: Keep in the original, tightly sealed container.

Segregation: Store separately from oxidizing agents and incompatible metals (copper, silver,

mercury)[2][5].

Inventory Management: Date containers upon receipt and upon opening. Dispose of or test

for peroxides in opened containers after 12 months.

5.2. Waste Disposal

Characterization: All 1-Octyne waste, including contaminated materials (e.g., silica gel,

absorbent pads), must be treated as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed, and appropriate container. Do not mix

with incompatible waste streams.
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Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste contractor. Never pour 1-Octyne down the drain[2][5].

Emergency Response Procedures
Rapid and informed action is critical in an emergency.
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Spill

Exposure

Fire

Incident Occurs

Small Spill:
1. Alert others

2. Absorb with inert material
3. Collect in sealed container

Large Spill:
1. Evacuate area

2. Call emergency response

Skin Contact:
Remove clothing, wash area for 15 min

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
DO NOT induce vomiting. Call poison control.

Small Fire:
Use CO₂, dry chemical, or foam extinguisher

Large Fire:
Evacuate, activate alarm

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision matrix for 1-Octyne emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b150090?utm_src=pdf-body-img
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key First Aid Instructions:

Skin Contact: Immediately remove contaminated clothing. Wash skin thoroughly with soap

and water for at least 15 minutes[2].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention[2].

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[2].

Ingestion:Crucially, DO NOT induce vomiting due to the severe aspiration hazard[2][10].

Immediately call a physician or poison control center.

Conclusion
1-Octyne is a powerful tool in the arsenal of the modern chemist. Its safe and effective use

hinges on a disciplined approach grounded in a comprehensive understanding of its properties

and associated hazards. By prioritizing engineering controls, adhering to established protocols,

and utilizing appropriate personal protective equipment, researchers can confidently harness

the synthetic potential of 1-Octyne while maintaining the highest standards of laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

